Cas no 88238-55-5 (Benzoic acid, 2-(1-oxo-2-propenyl)-)

• Product Name: Benzoic acid, 2-(1-oxo-2-propenyl)-
• CAS No: 88238-55-5
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 640167
• PubChem ID: 19841725
• Update Time: 2025-04-19

Benzoic acid, 2-(1-oxo-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(1-oxo-2-propenyl)-
• 2-prop-2-enoylbenzoic acid
• 88238-55-5
• DTXSID50600498
• acryloylbenzoic acid
• 2-Acryloylbenzoic acid
• SCHEMBL14918787

• Inchi： 1S/C10H8O3/c1-2-9(11)7-5-3-4-6-8(7)10(12)13/h2-6H,1H2,(H,12,13)
• InChI Key： NJVBGHSJHNPENP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C(C=C)=O)=O

Computed Properties

• Exact Mass: 176.047344113g/mol
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.4Ų